Cas no 934570-52-2 (4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid)

• Product Name: 4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
• CAS No: 934570-52-2
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 999788
• PubChem ID: 43811046
• Update Time: 2025-04-20

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
• 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxymethyl]benzoic acid
• 4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid
• DTXSID10656431
• MS-22656
• 4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid
• CS-0458740
• FT-0738353
• 4-[({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)methyl]benzoic acid
• 934570-52-2
• DB-079582

• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(22)19-10-8-15(9-11-19)23-12-13-4-6-14(7-5-13)16(20)21/h4-7,15H,8-12H2,1-3H3,(H,20,21)
• InChI Key： CGLNCSVUPUKDKT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)O)=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 335.17300
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 3.23880